Cas no 172281-72-0 (dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride)

• Product name: dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride
• CAS No: 172281-72-0
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD09839129
• CID: 890786
• PubChem ID: 23153381

dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(piperidin-4-yl)methanamine dihydrochloride
• 4-[(Dimethylamino)methyl]piperidine 2HCl
• N,N-Dimethyl(4-piperidinyl)methanamine dihydrochloride
• N,N-dimethyl(piperidin-4-yl)methanamine hydrochloride
• 4-[(DIMETHYLAMINO)METHYL]PIPERIDINE HCL
• N,N-dimethyl-1-(4-piperidinyl)methanamine dihydrochloride
• dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride
• BCP19798
• AKOS015845405
• N,N-Dimethyl(4-piperidinyl)methanaminedihydrochloride
• N,N-dimethyl-1-piperidin-4-ylmethanamine dihydrochloride
• 172281-72-0IaaEIaaEIaaEIaaE
• N,N-dimethyl-1-(piperidin-4-yl)methanaminedihydrochloride
• SCHEMBL3553551
• 4-(dimethylaminomethyl)piperidine dihydrochloride
• SB43357
• 172281-72-0
• DB-244085
• N,N-Dimethyl-1-(piperidin-4-yl)methanamine 2HCl
• F20038
• CS-0061716
• 4-[(Dimethylamino)methyl]piperidine dihydrochloride
• AS-69364
• NGEUUXMQPFMKRC-UHFFFAOYSA-N
• N,N-dimethyl-1-piperidin-4-ylmethanamine;dihydrochloride
• MFCD13561510

• MDL： MFCD09839129
• Inchi： InChI=1S/C8H18N2.2ClH/c1-10(2)7-8-3-5-9-6-4-8;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key： NGEUUXMQPFMKRC-UHFFFAOYSA-N
• SMILES： CN(C)CC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 178.12400
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.67840

dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride Security Information

dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride

Dimethyl[(Piperidin-4-Yl)Methyl]Amine Dihydrochloride: A Comprehensive Overview

Dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride, with the CAS number 172281-72-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride, is a derivative of piperidine, a six-membered cyclic amine. The molecule consists of a piperidine ring substituted at the 4-position with a methyl group and an amine moiety that is further dimethylated. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound.

The structure of dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride is characterized by its piperidine ring, which is a saturated six-membered ring containing one nitrogen atom. The substitution at the 4-position introduces steric and electronic effects that influence the compound's chemical reactivity and biological activity. The dimethylation of the amine group enhances the basicity of the molecule, making it more susceptible to protonation under physiological conditions. This property is particularly relevant in pharmaceutical applications, where such compounds are often used as intermediates or active ingredients in drug development.

Recent studies have highlighted the potential of dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. The ability to form stable salts, such as the dihydrochloride form, facilitates its use in various synthetic routes, including nucleophilic substitutions and condensation reactions.

In terms of pharmacological applications, dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are widely used to induce asymmetry in organic molecules, which is crucial for producing enantiomerically pure compounds. The piperidine ring's chiral center provides an excellent platform for such applications, enabling the synthesis of biologically active compounds with high enantioselectivity.

Moreover, advancements in computational chemistry have allowed for a deeper understanding of the molecular properties of dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride. Quantum mechanical calculations have revealed insights into its electronic structure, which can guide its use in designing novel materials and catalysts. These studies underscore the importance of understanding the fundamental properties of such compounds to exploit their full potential in various scientific domains.

From an environmental perspective, the synthesis and disposal of dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride must adhere to strict regulations to minimize ecological impact. Researchers are actively exploring greener synthetic methods that reduce waste and energy consumption while maintaining high yields and product quality. Such efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, dimethyl[(piperidin-4-yl)methyl]amine dihydrochloride (CAS No: 172281-72-0) is a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As advancements in chemical research continue to unfold, this compound will undoubtedly play a pivotal role in shaping future discoveries.